Cas no 1461708-97-3 (1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride)

• Product Name: 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride
• CAS No: 1461708-97-3
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 5170522
• PubChem ID: 75480549
• Update Time: 2025-07-02

1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanamine, α-(cyclopentylmethyl)-, hydrochloride (1:2)
• 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride

• Inchi： 1S/C13H20N2.ClH/c14-13(9-11-3-1-2-4-11)10-12-5-7-15-8-6-12;/h5-8,11,13H,1-4,9-10,14H2;1H
• InChI Key： KWOCYLMSKMXHCP-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)C(N)CC1CCCC1.Cl

Additional information on 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride

Recent Advances in the Study of 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine Dihydrochloride (CAS: 1461708-97-3)

The compound 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride (CAS: 1461708-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of research has been the investigation of this compound's interaction with neurotransmitter receptors. Preliminary findings suggest that 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride exhibits a high affinity for certain subtypes of serotonin and dopamine receptors, which could explain its potential efficacy in modulating mood and cognitive functions. These findings are supported by in vitro binding assays and molecular docking studies, which highlight the compound's ability to fit snugly into the binding pockets of these receptors.

In addition to its receptor-binding properties, recent studies have also explored the compound's pharmacokinetic profile. Animal models have demonstrated that 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride has favorable absorption and distribution characteristics, with a relatively long half-life that suggests potential for once-daily dosing in clinical settings. However, challenges remain in optimizing its metabolic stability, as certain metabolites have been identified that could impact its overall efficacy and safety.

Another promising avenue of research involves the compound's potential application in neurodegenerative diseases. Early-stage preclinical studies have shown that 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride may possess neuroprotective properties, possibly through its ability to reduce oxidative stress and inflammation in neuronal tissues. These findings are particularly relevant for conditions such as Alzheimer's and Parkinson's diseases, where current treatment options are limited.

Despite these encouraging results, further research is needed to fully elucidate the compound's therapeutic potential. Ongoing studies are focusing on optimizing its chemical structure to enhance selectivity and reduce off-target effects. Additionally, comprehensive toxicology studies are underway to ensure its safety profile meets regulatory standards for human trials. The integration of computational chemistry and high-throughput screening techniques is expected to accelerate these efforts, paving the way for the development of novel therapeutics based on this promising scaffold.

In conclusion, 1-cyclopentyl-3-(pyridin-4-yl)propan-2-amine dihydrochloride (CAS: 1461708-97-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique pharmacological properties and potential applications in CNS disorders and neurodegenerative diseases make it a molecule of significant interest. As research progresses, this compound may serve as a foundation for the development of new drugs that address unmet medical needs in these critical areas.